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Compound of Interest

Compound Name: 2-Pentacosanone

Cat. No.: B3207937

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 2-Pentacosanone. Adherence to these procedures is critical for
ensuring personnel safety, environmental protection, and regulatory compliance. This guide is
intended for researchers, scientists, and drug development professionals who handle this
chemical.

Immediate Safety and Handling Precautions

While 2-Pentacosanone is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is imperative to follow standard laboratory safety protocols to
minimize exposure and ensure safe handling.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses with side shields, and a standard laboratory
coat.

« Ventilation: Handle the compound in a well-ventilated area. For procedures that may
generate dust, the use of a chemical fume hood or local exhaust ventilation is
recommended.

o Safe Handling: Avoid direct contact with skin and eyes. Prevent the inhalation of dust. Always
wash hands thoroughly with soap and water after handling the substance.
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o Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-
ventilated location away from incompatible materials such as strong oxidizing agents.

Physicochemical Data for Disposal Planning

A clear understanding of 2-Pentacosanone's properties is fundamental to managing its waste
stream correctly. The table below summarizes its relevant physicochemical data, which informs
safe handling and disposal strategies.

Property Value Reference(s)
CAS Number 75207-54-4 [1]

Molecular Formula C25Hs00 [1]

Molecular Weight 366.7 g/mol [1]

Physical State Solid

White to off-white crystalline

Appearance ]
powder or solid
~53 - 56 °C (Data for
Melting Point structurally similar n-

Pentacosane)

_ >110 °C (>230 °F) (Data for
Flash Point o ) [2]
similar long-chain ketones)

o Not classified as a hazardous
Hazard Classification )
substance or mixture

Step-by-Step Disposal Procedures

The disposal of 2-Pentacosanone and its associated waste must be conducted in accordance
with all applicable local, state, and federal regulations. Under no circumstances should this
chemical be disposed of down the drain or in the regular trash.[3]

Step 1: Waste Characterization
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Pure 2-Pentacosanone: If the waste consists solely of unused or uncontaminated 2-
Pentacosanone, it should be managed as a non-hazardous chemical waste.

Mixed Waste: If 2-Pentacosanone has been mixed with other chemicals, particularly
hazardous solvents (e.g., flammable liquids like acetone, or halogenated solvents like
methylene chloride), the entire mixture must be characterized and disposed of as hazardous
waste.[1] The disposal protocol will be dictated by the most hazardous component in the
mixture.

Step 2: Containerization

Select a Compatible Container: Collect waste in a chemically compatible, leak-proof
container equipped with a tightly sealing screw cap. The original product container is often
an excellent choice for waste accumulation.[4]

Label the Container: Before adding any material, the container must be properly labeled.
Affix your institution's "Chemical Waste" or "Hazardous Waste" tag.[4]

Identify Contents Clearly: On the label, legibly write "2-Pentacosanone Waste." For mixed
waste, list all chemical constituents and their estimated percentages. Accurate identification
is crucial for proper disposal.[4]

Step 3: Accumulation and Storage

Location: Store the waste container in a designated Satellite Accumulation Area (SAA),
which should be at or near the point of waste generation.

Segregation: Ensure the waste container is stored separately from incompatible materials,
such as strong acids, bases, and oxidizers.

Secure Closure: The container cap must be securely fastened at all times unless waste is
actively being added.

Secondary Containment: As a best practice, place the waste container inside a larger,
chemically resistant secondary containment bin to mitigate potential spills or leaks.[4]

Step 4: Requesting Disposal
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e Schedule Pickup: Once the waste container is full (do not exceed 80% capacity) or when the
waste stream is no longer being generated, arrange for its removal.

o Contact EHS: Follow your institution's specific procedures to submit a chemical waste pickup
request through the Environmental Health & Safety (EHS) office or its designated waste
management contractor.[4]

Step 5: Disposal of Contaminated Materials and Debris

e Solid Waste: Disposable items such as gloves, weigh boats, and absorbent pads that are
contaminated with 2-Pentacosanone should be collected in a durable, sealed plastic bag.

e Labeling: Clearly label the bag as "Solid Waste Contaminated with 2-Pentacosanone."

» Disposal: This contaminated solid waste should be managed as chemical waste and
included with your next scheduled EHS pickup.[4]

Disposal Decision Workflow

The following diagram provides a logical workflow to guide the decision-making process for the
proper segregation and disposal of 2-Pentacosanone waste.
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2-Pentacosanone Waste Generated

Yes

No

No Yes

Uizell cis o et el Treat as Hazardous Waste

Chemical Waste

1. Select a compatible, sealed container.
2. Affix a 'Chemical Waste' label.
3. List all components and percentages.

l

Store in a designated Satellite
Accumulation Area (SAA) with
secondary containment.

Request pickup from Environmental
Health & Safety (EHS).

Click to download full resolution via product page

Caption: Disposal workflow for 2-Pentacosanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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